Cas no 88255-56-5 (Octanoic acid, 2,2,3,3-tetramethyl-, methyl ester)

• Product Name: Octanoic acid, 2,2,3,3-tetramethyl-, methyl ester
• CAS No: 88255-56-5
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• CID: 639659
• PubChem ID: 13113707
• Update Time: 2025-04-19

Octanoic acid, 2,2,3,3-tetramethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 2,2,3,3-tetramethyl-, methyl ester
• methyl 2,2,3,3-tetramethyloctanoate
• DTXSID00518832
• methyl methyl methyl methyl methyl caprylate
• 88255-56-5

• Inchi： 1S/C13H26O2/c1-7-8-9-10-12(2,3)13(4,5)11(14)15-6/h7-10H2,1-6H3
• InChI Key： ACCVQHWZBGUQMH-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)C(C)(C)CCCCC)=O

Computed Properties

• Exact Mass: 214.193280068g/mol
• Monoisotopic Mass: 214.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3Ų